20-Hydroxy-3-oxolupan-28-oic acid
20-Hydroxy-3-oxolupan-28-oic acid
Brand Name:
Vulcanchem
CAS No.:
93372-87-3
VCID:
VC0024117
InChI:
InChI=1S/C30H48O4/c1-25(2)20-11-14-29(7)21(27(20,5)13-12-22(25)31)9-8-19-23-18(26(3,4)34)10-15-30(23,24(32)33)17-16-28(19,29)6/h18-21,23,34H,8-17H2,1-7H3,(H,32,33)/t18-,19-,20+,21-,23-,27+,28-,29-,30+/m1/s1
SMILES:
CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC5(C4C(CC5)C(C)(C)O)C(=O)O)C)C)C
Molecular Formula:
C30H48O4
Molecular Weight:
472.71
20-Hydroxy-3-oxolupan-28-oic acid
CAS No.: 93372-87-3
Reference Standards
VCID: VC0024117
Molecular Formula: C30H48O4
Molecular Weight: 472.71
CAS No. | 93372-87-3 |
---|---|
Product Name | 20-Hydroxy-3-oxolupan-28-oic acid |
Molecular Formula | C30H48O4 |
Molecular Weight | 472.71 |
IUPAC Name | (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bS)-1-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a-pentamethyl-9-oxo-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid |
Standard InChI | InChI=1S/C30H48O4/c1-25(2)20-11-14-29(7)21(27(20,5)13-12-22(25)31)9-8-19-23-18(26(3,4)34)10-15-30(23,24(32)33)17-16-28(19,29)6/h18-21,23,34H,8-17H2,1-7H3,(H,32,33)/t18-,19-,20+,21-,23-,27+,28-,29-,30+/m1/s1 |
Standard InChIKey | OWUOWYKFORUAIE-PDSAIWMESA-N |
SMILES | CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC5(C4C(CC5)C(C)(C)O)C(=O)O)C)C)C |
Appearance | Powder |
Last Modified | Aug 20 2021 |
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